Cas no 40496-93-3 (4-tert-butylphthalic anhydride)

4-tert-butylphthalic anhydride structure
40496-93-3 structure
Product Name:4-tert-butylphthalic anhydride
CAS No:40496-93-3
MF:C12H12O3
MW:204.221883773804
CID:925837
PubChem ID:122930
Update Time:2025-04-19

4-tert-butylphthalic anhydride Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butylphthalic anhydride
    • 3-tert-butylphtalic anhydride
    • 4-tert-Butylphthalic anhydride; >97%
    • HY-W012482
    • B1337
    • 5-tert-butyl-1,3-dihydro-2-benzofuran-1,3-dione
    • DTXSID30186381
    • F10381
    • 4-t-butyl phthalic anhydride
    • EINECS 251-165-2
    • AS-63095
    • MFCD00060127
    • AM20040176
    • CS-W013198
    • DB-048249
    • 5-(tert-Butyl)isobenzofuran-1,3-dione
    • AKOS015916355
    • 5-tert-butylisobenzofuran-1,3-dione
    • 4-tert-Butylphthalic anhydride, 95%
    • 40496-93-3
    • A875544
    • NS00029317
    • 32703-79-0
    • InChI=1/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H
    • 1,3-Isobenzofurandione, 5-(1,1-dimethylethyl)-
    • 5-tert-butyl-2-benzofuran-1,3-dione
    • 4-t-butyl-phthalic anhydride
    • 4-t-butylphthalic anhydride
    • SCHEMBL1545970
    • Inchi: 1S/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H3
    • InChI Key: YLJYVKLZVHWUCT-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(C=C2C1=O)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 204.078644241g/mol
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Melting Point: 70-75 °C(lit.)

4-tert-butylphthalic anhydride Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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